Cas no 120455-54-1 (Benzenamine, 2,5-dibromo-3,6-dimethyl-4-nitro-)

• Product Name: Benzenamine, 2,5-dibromo-3,6-dimethyl-4-nitro-
• CAS No: 120455-54-1
• MF: C₈H₈Br₂N₂O₂
• MW: 323.969320297241
• CID: 1209323
• PubChem ID: 14318734
• Update Time: 2025-04-20

Benzenamine, 2,5-dibromo-3,6-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-dibromo-3,6-dimethyl-4-nitro-
• 2,5-dibromo-3,6-dimethyl-4-nitroaniline
• DTXSID60558855
• 120455-54-1

• Inchi： 1S/C8H8Br2N2O2/c1-3-6(10)8(12(13)14)4(2)5(9)7(3)11/h11H2,1-2H3
• InChI Key： RSEYNKUTYNHDII-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(=C(C=1C)N)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 321.89524
• Monoisotopic Mass: 321.89525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16